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Compound of Interest

Compound Name: NH-bis(PEG8-OH)

Cat. No.: B15548159

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NH-bis(PEG8-OH), a
homobifunctional polyethylene glycol (PEG) linker, for its application in research and drug
development. This document details the commercially available sources of this reagent, its key
technical specifications, and outlines general methodologies for its use in bioconjugation and
the synthesis of complex molecules like Antibody-Drug Conjugates (ADCs) and Proteolysis
Targeting Chimeras (PROTACS).

Introduction to NH-bis(PEG8-OH)

NH-bis(PEG8-OH) is a branched, monodisperse PEG linker characterized by a central
secondary amine from which two discrete PEG chains of eight ethylene glycol units extend,
each terminating in a primary hydroxyl group. The hydrophilic nature of the PEG chains
enhances the aqueous solubility of the parent molecule and any subsequent conjugates, which
can be advantageous for their pharmacokinetic and pharmacodynamic profiles. The terminal
hydroxyl groups serve as reactive handles for conjugation to various molecules, while the
central secondary amine can also act as a nucleophile.

Commercial Suppliers and Product Specifications

For researchers looking to source NH-bis(PEG8-OH), several commercial suppliers offer this
reagent for research purposes. The table below summarizes the key quantitative data from
prominent suppliers to facilitate easy comparison.
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Molecular
. Catalog Molecular . . CAS Storage
Supplier Weight Purity .
Number Formula Number Condition
(Da)
BroadPhar C36H75N 2793446-
BP-40362 810 >95% -20°C
m 018 59-8
MedChem C36H75N Not 2793446-
HY-28009 810 B -20°C
Express 018 Specified 59-8
Not Not Not 2793446-
Tebubio BP-40362 -20°C

Specified Specified Specified 59-8

Note: Data is compiled from publicly available information on supplier websites. Specifications
may vary by batch and are subject to change. Researchers should always consult the
supplier's certificate of analysis for the most accurate and up-to-date information.

Core Applications in Research and Drug
Development

The unique structure of NH-bis(PEG8-OH) makes it a versatile tool in several advanced

research areas:

» Bioconjugation: The terminal hydroxyl groups can be activated or modified to react with
various functional groups on proteins, peptides, and other biomolecules.

e Antibody-Drug Conjugates (ADCSs): This linker can be used to attach cytotoxic payloads to
monoclonal antibodies. The PEG component can help to improve the solubility and stability
of the resulting ADC.

o PROTACS: In the development of PROTACS, this linker can bridge the E3 ligase ligand and
the target protein ligand, with the PEG chains providing the necessary spatial orientation and
favorable physicochemical properties.

o Surface Maodification: The hydroxyl groups can be used to functionalize surfaces, such as
nanoparticles and microarrays, to reduce non-specific binding and improve biocompatibility.
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Experimental Protocols

The following are generalized experimental protocols for the activation of the terminal hydroxyl
groups of NH-bis(PEG8-OH) and subsequent conjugation. These are intended as a starting
point, and optimization will be required for specific applications.

Activation of Terminal Hydroxyl Groups to Carboxylic
Acids

This protocol describes a two-step oxidation to convert the terminal alcohols to carboxylic
acids, creating NH-bis(PEG8-acid).

Materials:

NH-bis(PEG8-OH)

» Jones reagent (Chromium trioxide in sulfuric acid) or other suitable oxidizing agent (e.g.,
TEMPO/bleach)

» Acetone

e Anhydrous sodium sulfate

o Appropriate solvents (e.g., Dichloromethane)
« Silica gel for column chromatography

Procedure:

Dissolve NH-bis(PEG8-OH) in acetone.

Cool the solution in an ice bath.

Slowly add Jones reagent to the solution with stirring.

Allow the reaction to warm to room temperature and stir for several hours, monitoring by
TLC.
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Quench the reaction by adding isopropanol.

Filter the mixture and concentrate the filtrate under reduced pressure.

Redissolve the residue in an appropriate organic solvent and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the resulting NH-bis(PEG8-acid) by silica gel column chromatography.

Amide Coupling of Activated Linker to an Amine-
Containing Molecule

This protocol outlines the conjugation of the now-activated NH-bis(PEG8-acid) to a molecule
containing a primary amine (e.g., a protein or a small molecule ligand).

Materials:

NH-bis(PEG8-acid)
e N-Hydroxysuccinimide (NHS)

¢ N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

¢ Amine-containing molecule of interest

e Anhydrous Dimethylformamide (DMF) or other suitable aprotic solvent
» Reaction buffer (e.g., PBS, pH 7.4) for biomolecules

Procedure:

¢ Dissolve NH-bis(PEG8-acid) and NHS in anhydrous DMF.

e Add DCC or EDC to the solution and stir at room temperature for several hours to form the
NHS ester.
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e In a separate vessel, dissolve the amine-containing molecule in an appropriate buffer or
solvent.

e Add the activated NHS ester solution to the amine-containing molecule solution.
» Allow the reaction to proceed at room temperature for several hours or overnight.
o Monitor the reaction progress by an appropriate method (e.g., LC-MS, SDS-PAGE).

 Purify the final conjugate using a suitable technique such as size exclusion chromatography,
dialysis, or preparative HPLC.

Visualizations
Logical Workflow for Bioconjugation using NH-
bis(PEG8-OH)

The following diagram illustrates a typical workflow for the activation of NH-bis(PEG8-OH) and
its subsequent conjugation to a target molecule.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15548159?utm_src=pdf-body
https://www.benchchem.com/product/b15548159?utm_src=pdf-body
https://www.benchchem.com/product/b15548159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Linker Activation

Start with
NH-bis(PEG8-OH)
Oxidation of terminal
-OH groups
Formation of
NH-bis(PEG8-acid)

Conjugation

Activation of Carboxylic Acids
(e.g., with EDC/NHS)

Reaction with Amine-containing
Target Molecule (e.g., Protein, Ligand)
Formation of Stable
Amide Bond

Purificationv & Analysis

Purification of the
Bioconjugate
(e.g., SEC, HPLC)

Characterization
(e.g., LC-MS, SDS-PAGE)

Click to download full resolution via product page

Caption: A logical workflow for the activation and conjugation of NH-bis(PEG8-OH).
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Conceptual Pathway for PROTAC Synthesis

This diagram shows the conceptual role of NH-bis(PEG8-OH) as a linker in the synthesis of a
PROTAC molecule.
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Caption: Conceptual synthesis of a PROTAC using an activated NH-bis(PEGS) linker.

 To cite this document: BenchChem. [A Technical Guide to NH-bis(PEG8-OH) for Advanced
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548159#commercial-suppliers-of-nh-bis-peg8-oh-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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